Cas no 6374-99-8 (3-Amino-N-methyl-N-phenylbenzene-1-sulfonamide)

• Product Name: 3-Amino-N-methyl-N-phenylbenzene-1-sulfonamide
• CAS No: 6374-99-8
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• MDL: MFCD00089318
• CID: 960832
• PubChem ID: 3743779
• Update Time: 2025-04-19

3-Amino-N-methyl-N-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-n-methylbenzenesulfonanilide
• 3-amino-N-methyl-N-phenylbenzenesulfonamide
• T0505-0888
• G38428
• DTXSID40395821
• STL278300
• EN300-32049
• Z56800467
• CS-0246245
• 6374-99-8
• AKOS000122172
• SCHEMBL11307758
• 3-amino-N-methyl-N-phenylbenzene-1-sulfonamide
• 3-Amino-N-methyl-N-phenylbenzene-1-sulfonamide

• MDL： MFCD00089318
• Inchi： 1S/C13H14N2O2S/c1-15(12-7-3-2-4-8-12)18(16,17)13-9-5-6-11(14)10-13/h2-10H,14H2,1H3
• InChI Key： XWTWZZFSPBHOIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(N(C)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 262.07800
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 3.75590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides